Cas no 256413-09-9 (1,4-Butanedione,2,3-dihydroxy-1,4-di-1-pyrrolidinyl-)

1,4-Butanedione,2,3-dihydroxy-1,4-di-1-pyrrolidinyl- structure
256413-09-9 structure
Product name:1,4-Butanedione,2,3-dihydroxy-1,4-di-1-pyrrolidinyl-
CAS No:256413-09-9
MF:C12H20N2O4
MW:256.298203468323
CID:246885
PubChem ID:2802595

1,4-Butanedione,2,3-dihydroxy-1,4-di-1-pyrrolidinyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanedione,2,3-dihydroxy-1,4-di-1-pyrrolidinyl-
    • 1,1'-(2,3-DIHYDROXY-1,4-DIOXO-1,4-BUTANEDIYL)BIS-PYRROLIDINE
    • 2,3-Dihydroxy-1,4-di(1-pyrrolidinyl)-1,4-butanedione
    • 1,1-(2,3-Dihydroxy-1,4-dioxo-1,4-butanediyl)bis-Pyrrolidine
    • 1,4-dioxo-1,4-dipyrrolidin-1-ylbutane-2,3-diol
    • 2,3-Dihydroxy-1,4-di-pyrrolidin-1-yl-butane-1,4-dione
    • Oprea1_425002
    • 2,3-Dihydroxy-1,4-di(pyrrolidin-1-yl)butane-1,4-dione
    • Pyrrolidine, 1,1'-(2,3-dihydroxy-1,4-dioxo-1,4-butanediyl)bis-
    • IDI1_012268
    • CCG-55430
    • SR-01000644455-1
    • HMS1433I01
    • 2,3-dihydroxy-1,4-dipyrrolidin-1-ylbutane-1,4-dione
    • BRD-A57942327-001-01-6
    • Maybridge3_000881
    • SCHEMBL1539202
    • FT-0605890
    • 256413-09-9
    • Inchi: InChI=1S/C12H20N2O4/c15-9(11(17)13-5-1-2-6-13)10(16)12(18)14-7-3-4-8-14/h9-10,15-16H,1-8H2
    • InChI Key: VWHUHPJIJJEZFI-UHFFFAOYSA-N
    • SMILES: C1CCN(C(C(C(C(N2CCCC2)=O)O)O)=O)C1

Computed Properties

  • Exact Mass: 256.1424
  • Monoisotopic Mass: 256.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 81.1Ų

Experimental Properties

  • Density: 1.354
  • Boiling Point: 542.8°C at 760 mmHg
  • Flash Point: 282.1°C
  • Refractive Index: 1.584
  • PSA: 81.08
  • LogP: -1.17120

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